Cas no 24595-14-0 (Potassium (S)-2-amino-4-carboxybutanoate)

• Product Name: Potassium (S)-2-amino-4-carboxybutanoate
• CAS No: 24595-14-0
• MF: C₅H₈KNO₄
• MW: 185.219622612
• CID: 253451
• PubChem ID: 23669634
• Update Time: 2025-06-13

Potassium (S)-2-amino-4-carboxybutanoate Chemical and Physical Properties

Names and Identifiers

• Potassium (S)-2-amino-4-carboxybutanoate
• L-Glutamicacid, potassium salt (1:?)
• MONOPOTASSIUM GLUTAMATE, FCC
• L-glutamate
• L-Glutamic acid
• L-Glutamic acid hydrogen 1-potassium salt
• L-GLUTAMIC ACID MONOPOTASSIUM SALT
• L-GLUTAMIC ACID POTASSIUM SALT
• MONOPOTASSIUM GLUTAMATE
• MONOPOTASSIUM L-GLUTAMATE
• monopotassium salt of glutamic acid
• MPG
• POTASSIUM GLUTAMATE
• POTASSIUM L-GLUTAMATE
• potassium,(1:x) salt
• potassiuml-glutamateanhydrous
• 5-Potassium hydrogen L-glutamate
• L-Glutamic acid, monopotassium salt
• CCRIS 6564
• 24595-14-0
• SCHEMBL82751
• Potassium(S)-2-amino-4-carboxybutanoate
• GQ82EXX32T
• 19473-49-5
• Potassium glutaminate
• potassium;(2S)-2-amino-5-hydroxy-5-oxopentanoate
• HQEROMHPIOLGCB-DFWYDOINSA-M
• L-Glutamic acid, potassium salt (1:1)
• EINECS 243-094-0
• DTXSID6044228
• potassium (2S)-2-amino-5-hydroxy-5-oxopentanoate
• potassium (2S)-2-amino-5-hydroxy-5-oxo-pentanoate
• Potassium diglutamate
• UNII-GQ82EXX32T
• A877864
• A813747
• potassium (2S)-2-amino-4-carboxybutanoate
• Potassium (S)-2-amino-4-carboxybutanoate(x:1)
• G89986

• Inchi： 1S/C5H9NO4.K/c6-3(5(9)10)1-2-4(7)8;/h3H,1-2,6H2,(H,7,8)(H,9,10);/q;+1/p-1/t3-;/m0./s1
• InChI Key： HQEROMHPIOLGCB-DFWYDOINSA-M
• SMILES： [K+].[O-]C([C@H](CCC(=O)O)N)=O

Computed Properties

• Exact Mass: 222.96491
• Monoisotopic Mass: 185.00903922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 106.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Potassium (S)-2-amino-4-carboxybutanoate

Professional Introduction to Potassium (S)-2-amino-4-carboxybutanoate (CAS No. 24595-14-0)

Potassium (S)-2-amino-4-carboxybutanoate, identified by its Chemical Abstracts Service (CAS) number 24595-14-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, a salt form of (S)-2-amino-4-carboxybutanoic acid, is characterized by its unique stereochemical configuration and its potential applications in various biological and medical contexts.

The molecular structure of Potassium (S)-2-amino-4-carboxybutanoate consists of a four-carbon chain with an amino group at the second carbon and a carboxyl group at the fourth carbon. The presence of the (S) configuration indicates a specific spatial arrangement of atoms, which is crucial for its biological activity. This stereochemistry makes it a valuable chiral building block in the synthesis of enantiomerically pure pharmaceuticals, where the difference in spatial arrangement can significantly impact the efficacy and safety of a drug.

In recent years, there has been growing interest in the use of chiral amino acids and their derivatives in drug development. Potassium (S)-2-amino-4-carboxybutanoate has emerged as a promising candidate for this purpose due to its stability, solubility, and ease of synthesis. Its applications span across multiple domains, including enzyme inhibition studies, protein engineering, and the development of novel therapeutic agents.

One of the most compelling aspects of Potassium (S)-2-amino-4-carboxybutanoate is its role in enzyme kinetics and mechanism studies. Enzymes are highly selective catalysts that often distinguish between enantiomers of substrates. The use of this compound allows researchers to investigate how enzymes interact with specific stereoisomers, providing insights into catalytic mechanisms and substrate recognition. This information is invaluable for designing drugs that are highly specific to their targets, thereby minimizing side effects.

Moreover, Potassium (S)-2-amino-4-carboxybutanoate has found applications in the field of protein engineering. By incorporating this chiral amino acid into protein sequences, researchers can alter the properties of proteins, such as their stability, solubility, and binding affinity. This approach has been particularly useful in the development of therapeutic proteins that require specific stereochemical configurations for optimal biological activity.

The pharmaceutical industry has also explored the use of Potassium (S)-2-amino-4-carboxybutanoate as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling the creation of a wide range of pharmacologically active compounds. For instance, it has been utilized in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, Potassium (S)-2-amino-4-carboxybutanoate has shown promise in agricultural research. Its ability to interact with biological systems suggests potential uses in plant growth regulators and biofertilizers. By understanding how this compound affects plant enzymes and metabolic pathways, scientists can develop more effective strategies for enhancing crop yield and resilience.

The synthesis of Potassium (S)-2-amino-4-carboxybutanoate involves well-established chemical methodologies that ensure high purity and yield. The process typically begins with the stereoselective synthesis of (S)-2-amino-4-carboxybutanoic acid, which is then converted into its potassium salt form. Advances in synthetic chemistry have made it possible to produce this compound on an industrial scale while maintaining stringent quality control measures.

Ongoing research continues to uncover new applications for Potassium (S)-2-amino-4-carboxybutanoate. For example, studies are being conducted to explore its potential role in regenerative medicine, where it could be used to promote tissue repair and regeneration. Its ability to interact with cellular components suggests that it may have therapeutic effects on various types of tissues and organs.

The safety profile of Potassium (S)-2-amino-4-carboxybutanoate is another area of interest. Due to its non-toxic nature and biodegradability, it is considered environmentally friendly. This makes it an attractive choice for applications where environmental impact is a concern, such as in biodegradable polymers or sustainable agriculture practices.

In conclusion, Potassium (S)-2-amino-4-carboxybutanoate (CAS No. 24595-14-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique stereochemical properties make it invaluable for drug development, enzyme studies, protein engineering, and agricultural research. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in modern science and technology.